Cas no 90138-09-3 (1,1,2,2-Hexanetetracarbonitrile, 3-acetyl-)

• Product name: 1,1,2,2-Hexanetetracarbonitrile, 3-acetyl-
• CAS No: 90138-09-3
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 793517
• PubChem ID: 13214273

1,1,2,2-Hexanetetracarbonitrile, 3-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Hexanetetracarbonitrile, 3-acetyl-
• 3-acetylhexane-1,1,2,2-tetracarbonitrile
• InChI=1/C12H12N4O/c1-3-4-11(9(2)17)12(7-15,8-16)10(5-13)6-14/h10-11H,3-4H2,1-2H3
• 90138-09-3
• ZEWHDCZQCZUTPN-UHFFFAOYSA-
• DTXSID80528676

• Inchi： InChI=1S/C12H12N4O/c1-3-4-11(9(2)17)12(7-15,8-16)10(5-13)6-14/h10-11H,3-4H2,1-2H3
• InChI Key： ZEWHDCZQCZUTPN-UHFFFAOYSA-N
• SMILES： CCCC(C(=O)C)C(C#N)(C#N)C(C#N)C#N

Computed Properties

• Exact Mass: 228.10111102g/mol
• Monoisotopic Mass: 228.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 0.5